Cas no 2229378-06-5 (2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine
• CAS No: 2229378-06-5
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6602612
• PubChem ID: 165764159
• Update Time: 2025-06-26

2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine
• EN300-1789379
• 2229378-06-5
• 2-[1-(3,4-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C12H15F2NO/c1-16-11-8(2-3-9(13)10(11)14)12(4-5-12)6-7-15/h2-3H,4-7,15H2,1H3
• InChI Key： RPWUUYVPERFDAJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1(CCN)CC1)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine

2-1-(3,4-Difluoro-2-Methoxyphenyl)cyclopropylethan-1-Amine: A Promising Compound in Medicinal Chemistry

2-1-(3,4-Difluoro-2-Methoxyphenyl)cyclopropylethan-1-amine represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound, characterized by its 3,4-difluoro-2-methoxyphenyl substituent and cyclopropyl ring system, has garnered attention for its structural versatility and potential biological activities. Recent studies in medicinal chemistry have highlighted its role as a novel lead compound for drug discovery, particularly in the development of small-molecule therapeutics targeting specific receptor pathways.

The 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine molecule exhibits a complex interplay of functional groups that may influence its pharmacological profile. The 3,4-difluoro-2-methoxyphenyl group, a common motif in modern drug design, is known for its ability to modulate protein-ligand interactions through steric and electronic effects. The cyclopropyl ring, a three-membered cyclic structure, adds conformational rigidity to the molecule, potentially enhancing its binding affinity to target proteins. These structural features make it an attractive candidate for further optimization in medicinal chemistry applications.

Recent advancements in computational drug discovery have enabled researchers to explore the 2-1-(3,4-difluoro-2-methyloxyphenyl)cyclopropylethan-1-amine molecule's potential as a lead compound. Machine learning algorithms have been employed to predict its interactions with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. Such studies suggest that this compound may possess activity against neurological disorders, with preliminary data indicating its potential as a modulator of serotonin receptor pathways.

The 3,4-difluoro-2-methoxyphenyl substituent is particularly noteworthy for its ability to influence the electronic properties of the molecule. Fluorine atoms, due to their high electronegativity, can alter the distribution of electron density within the aromatic ring, potentially affecting the molecule's ability to interact with target proteins. This property is especially relevant in the context of drug-receptor interactions, where subtle changes in electronic configuration can significantly impact binding affinity and selectivity.

Recent research in structure-based drug design has focused on the 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine molecule's potential as a scaffold for developing novel therapeutics. Computational models have revealed that its three-dimensional structure could facilitate interactions with specific protein pockets, making it a promising candidate for the development of selective modulators of various biological targets. These findings align with broader trends in targeted drug discovery, where the focus is on designing molecules that exhibit high specificity for their intended biological targets.

The cyclopropyl ring system in 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine is another key structural feature that warrants attention. Cyclopropane rings are known for their strain-induced reactivity, which can be exploited in the design of compounds with unique biological properties. Recent studies have shown that such cyclic structures can enhance the molecule's ability to penetrate cell membranes, potentially improving its bioavailability and therapeutic efficacy.

Advances in synthetic organic chemistry have enabled the efficient synthesis of 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine, which is critical for its further development as a therapeutic agent. Modern synthetic strategies, including catalytic asymmetric reactions and enantioselective methodologies, have been employed to produce this compound with high stereochemical purity. These synthetic approaches are essential for ensuring the compound's suitability for pharmaceutical applications, where stereochemistry can significantly impact biological activity.

Recent studies in pharmacokinetics and pharmacodynamics have provided insights into the potential therapeutic applications of 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine. Preliminary data suggest that this compound may exhibit favorable pharmacokinetic profiles, with potential for improved oral bioavailability and prolonged half-life. These properties are crucial for the development of therapeutics that require sustained release of the active compound.

The 3,4-difluoro-2-methoxyphenyl group also plays a role in modulating the molecule's lipophilicity, a critical parameter in drug design. The presence of fluorine atoms can reduce the molecule's hydrophobicity, potentially improving its solubility and reducing the risk of off-target effects. This property is particularly relevant in the context of drug development, where optimizing physicochemical properties is essential for the compound's success in clinical trials.

Recent research in biological activity screening has explored the potential of 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine as a modulator of various biological pathways. In vitro studies have suggested that this compound may exhibit activity against neurological targets, with potential applications in the treatment of conditions such as neurodegenerative disorders and psychiatric disorders. These findings highlight the compound's versatility in pharmaceutical research.

Advances in in silico modeling have further expanded the understanding of 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine's potential therapeutic applications. Molecular docking studies have predicted its ability to interact with various biological targets, including ion channels and receptor proteins. These computational insights are invaluable for guiding the design of more effective derivatives of this compound.

The 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine molecule also demonstrates potential for use in the development of multitarget drugs, a growing trend in pharmaceutical research. Its ability to interact with multiple biological targets could make it a valuable candidate for the treatment of complex diseases, such as chronic inflammatory conditions and oncological disorders. This multifunctional property is a significant advantage in the context of targeted therapy.

Recent studies in drug metabolism have provided insights into the 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine molecule's potential for long-term therapeutic use. Preliminary data suggest that this compound may exhibit favorable metabolic stability, which is crucial for its success in clinical applications. These findings highlight the importance of considering metabolic pathways during the drug development process.

Overall, the 2-1-(3,4-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine molecule represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable lead compound for the development of novel therapeutics. Continued research into its biological activity and pharmacological properties is essential for realizing its full potential in pharmaceutical applications.